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Compound of Interest

Compound Name: 2-(2-Azepanyl)phenyl methyl ether
CAS No.: 383129-03-1
Cat. No.: B11895659

Get Quote

Executive Summary & Chemical Identity[1]

2-(2-Azepanyl)phenyl methyl ether represents a specific class of ortho-substituted phenyl-
azepanes.[1] Chemically, it consists of an anisole (methoxybenzene) core substituted at the
ortho position with an azepane (homopiperidine) ring attached via its C2 carbon.[1]

This molecule is the seven-membered ring homolog of the more common phenyl-piperidine
and phenyl-pyrrolidine scaffolds found in various stimulant and dissociative agents.[1] The
expansion of the nitrogen-containing ring from six to seven members introduces significant
conformational flexibility and steric bulk, often altering the pharmacological profile from
monoamine transporter inhibition (typical of piperidines) to broader receptor interactions (e.g.,
NMDA, Sigma, or Opioid receptors).[1]

Target Molecule Profile

* IUPAC Name: 1-Methoxy-2-(azepan-2-yl)benzene[1]

o Common Name: 2-(2-Methoxyphenyl)azepane[1]
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e CAS Number: 383129-03-1[1]
e Molecular Formula: C13H1sNOJ[1]
e Molecular Weight: 205.30 g/mol [1]

o Key Structural Feature: 7-membered saturated nitrogen ring (Azepane) fused to an o-anisyl
group.[1]

Comparative Analysis of Ahalogs

To understand the unique properties of the azepane derivative, it is essential to compare it with
its lower homologs: the Pyrrolidine (5-membered) and Piperidine (6-membered) variants.[1]

Feature Analog A (5-Ring) Analog B (6-Ring) Target (7-Ring)
2-(2- 2-(2- 2-(2-
Name Methoxyphenyl)pyrroli ~ Methoxyphenyl)piperi Methoxyphenyl)azepa
dine dine ne
Ring Size 5 (Tightly constrained) 6 (Chair conformation) 7 (Flexible twist-chair)
Steric Bulk Low Medium High
LogP (Predicted) ~2.3 ~2.7 ~3.1 (Most Lipophilic)
Conformational o ) High flexibility
Rigid envelope Stable chair )
Freedom (Multiple conformers)
Primary N-substituted 2-Phenylpiperidine 2-Phenylazepane
Pharmacophore Benzylamine (Stimulant scaffold) (Hybrid scaffold)
Known Class Nicotine/Stimulant Methylphenidate/NDR  Dissociative/Sigma
Relevance analogs | analogs ligands

Structure-Activity Relationship (SAR) Analysis

The transition from Piperidine to Azepane induces critical changes in bioactivity:
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» Steric Occlusion: The larger azepane ring creates a greater steric demand at the binding
site.[1] In monoamine transporters (DAT/NET), this often reduces potency compared to the
optimal 6-membered piperidine ring (e.g., Ritalin).[1]

 Lipophilicity: The addition of a methylene unit (-CHz-) increases lipophilicity (LogP),
enhancing blood-brain barrier (BBB) permeability but potentially increasing non-specific
binding.[1]

» Receptor Selectivity:
o Piperidines (6-ring): Highly optimized for Dopamine/Norepinephrine transporters.[1]

o Azepanes (7-ring): The increased flexibility and size often shift affinity towards Sigma (o)
receptors, NMDA receptors (channel blockers), or Opioid receptors.[1] This trend is
observed in other azepane-containing drugs (e.g., Setiptiline).[1]

Visualization: SAR & Synthesis Pathways

The following diagram illustrates the structural relationship and the primary synthetic pathway
(Reductive Amination/Grignard) used to access these scaffolds.
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Caption: Synthesis pathway via Grignard addition to lactam and SAR progression from 5 to 7-
membered rings.
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Experimental Protocols
Protocol A: Synthesis via Grignard Addition to Lactam

This method is the industry standard for generating 2-substituted cyclic amines like 2-
phenylazepane.[1] It ensures the correct attachment of the phenyl ring to the carbon adjacent
to the nitrogen.[1]

Reagents:

e 2-Bromoanisole (Precursor)[1]

Magnesium turnings (activated)[1]

-Caprolactam (for 7-ring) or Valerolactam (for 6-ring)[1]

Sodium Borohydride (NaBHa4)[1]

Solvents: Anhydrous THF, Methanol, Dichloromethane (DCM)[1]
Step-by-Step Methodology:
e Preparation of Grignard Reagent:

o In a flame-dried 3-neck flask under Argon, add Magnesium turnings (1.2 eq) and a crystal
of iodine.

o Add anhydrous THF.[1]

o Dropwise add 2-Bromoanisole (1.0 eq) dissolved in THF.[1] Reflux for 1 hour until Mg is
consumed to form 2-methoxyphenylmagnesium bromide.[1]

e Lactam Addition (Imine Formation):
o Cool the Grignard solution to 0°C.
o Dissolve

-Caprolactam (1.0 eq) in anhydrous THF and add dropwise to the Grignard solution.
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[e]

Mechanistic Note: The Grignard reagent attacks the carbonyl carbon of the lactam.[1]

o

Allow to warm to room temperature and stir for 4—6 hours.

[¢]

Quench: Carefully add aqueous NH4Cl.[1] This step hydrolyzes the intermediate to form
the cyclic imine (7-methoxy-3,4,5,6-tetrahydro-2H-azepine derivative).[1]

[¢]

Extraction: Extract the imine with DCM.[1] Dry over MgSOa4 and concentrate.

¢ Reduction to Amine:

[¢]

Dissolve the crude cyclic imine in Methanol (0°C).

[¢]

Add NaBHa4 (2.0 eq) in small portions (exothermic).

[e]

Stir at room temperature for 2 hours.

o

Workup: Evaporate MeOH, add water, extract with DCM.[1]

[¢]

Purification: The product is a secondary amine.[1] Purify via Acid-Base extraction or
Column Chromatography (SiO2, DCM:MeOH:NHs).[1]

Protocol B: Analytical Verification (QC)
To validate the identity of 2-(2-Azepanyl)phenyl methyl ether, use the following parameters:
e 1H NMR (CDCIs, 400 MHZz): Look for the characteristic methoxy singlet (

~3.8 ppm) and the multiplet for the azepane ring protons (

1.5-3.2 ppm).[1] The benzylic proton (H-2 of azepane) typically appears as a doublet of
doublets around

3.8-4.2 ppm.[1]

e Mass Spectrometry: ESI+ mode should show a molecular ion peak
1]

Applications & Research Context
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This compound is primarily utilized in neuropharmacology research as a structural probe to
map the steric tolerance of binding pockets in:

» NMDA Receptors: As a simplified analog of dissociatives like Methoxphenidine (MXP).[1]
The 2-methoxy group is critical for high affinity in this class.[1]

» Sigma Receptors: The azepane ring is a known pharmacophore for Sigma-1 receptor
ligands, often conferring neuroprotective or antidepressant-like effects.[1]

o Chiral Resolution Studies: Due to the chiral center at C2 of the azepane ring, this molecule is
often used to test Kinetic Resolution methods using enzymes like Imine Reductases
(IREDs).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Structural Comparison Guide: 2-(2-Azepanyl)phenyl
methyl ether and Analogs[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11895659/docs#structural-comparison-guide-2-2-
azepanyl-phenyl-methyl-ether-and-analogs-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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